![molecular formula C23H23ClFN3OS B2777684 (E)-1-(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-3-phenylprop-2-en-1-one hydrochloride CAS No. 1217247-84-1](/img/structure/B2777684.png)
(E)-1-(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-3-phenylprop-2-en-1-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of indole , a heterocyclic compound that is widely used in medicinal chemistry due to its broad-spectrum biological activities . It contains a thiazole ring, which consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties .
Synthesis Analysis
The compound can be synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of this compound includes a thiazole ring, which is an important heterocyclic system. The thiazole ring consists of sulfur and nitrogen, which allows for the delocalization of pi (π) electrons, giving it aromatic properties .Chemical Reactions Analysis
The compound, being a derivative of indole, can undergo various chemical reactions. Indole derivatives are known to undergo electrophilic substitution due to excessive π-electrons delocalization .Physical And Chemical Properties Analysis
The compound is likely to be crystalline in nature, similar to other indole derivatives .Scientific Research Applications
Synthesis and Pharmacological Applications
A pivotal area of application involves the synthesis of various derivatives and analogs for pharmacological evaluation. For instance, research has focused on the synthesis of flunarizine and its (Z)-isomer, highlighting flunarizine's role as a calcium channel blocker with potential applications in treating migraines, dizziness, vestibular disorders, and epilepsy. The industrial production of flunarizine leverages condensation reactions involving components structurally related to the query compound (Shakhmaev, Sunagatullina, & Zorin, 2016). Additionally, novel derivatives incorporating the query structure have been explored for their antidepressant and antianxiety activities through various synthetic strategies, demonstrating significant bioactivity (Kumar et al., 2017).
Material Science and Chemistry
In the realm of material science and organic chemistry, the structural features of the query compound have been utilized in the synthesis of complex organic molecules with potential applications ranging from antimicrobial agents to materials with specific physical properties. For example, studies on the synthesis, characterization, X-ray diffraction, and biological evaluation of certain piperazine derivatives showcase the diverse utility of compounds structurally related to the query compound in developing new materials with desirable properties (Sanjeevarayappa et al., 2015).
Antiviral and Antimicrobial Activities
The exploration of antiviral and antimicrobial activities represents another significant area of research application. Compounds structurally akin to the query molecule have been synthesized and evaluated for their biological activities, including anti-TMV and antimicrobial effects. Notably, certain derivatives have exhibited promising antiviral and antimicrobial activities, underscoring the potential of these compounds in therapeutic and agricultural applications (Reddy et al., 2013).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(E)-1-[4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-3-phenylprop-2-en-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22FN3OS.ClH/c24-20-9-7-19(8-10-20)21-17-29-22(25-21)16-26-12-14-27(15-13-26)23(28)11-6-18-4-2-1-3-5-18;/h1-11,17H,12-16H2;1H/b11-6+; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJLKYWXTHLYOOV-ICSBZGNSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NC(=CS2)C3=CC=C(C=C3)F)C(=O)C=CC4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1CC2=NC(=CS2)C3=CC=C(C=C3)F)C(=O)/C=C/C4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23ClFN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-3-phenylprop-2-en-1-one hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.